2-[(E)-2-(4-fluorophenyl)ethenyl]-1-methylpyridin-1-ium iodide

• IUPAC Name: 2-[(E)-2-(4-fluorophenyl)ethenyl]-1-methylpyridin-1-ium;iodide
• InChI: InChI=1S/C14H13FN.HI/c1-16-11-3-2-4-14(16)10-7-12-5-8-13(15)9-6-12;/h2-11H,1H3;1H/q+1;/p-1/b10-7+
• InChI Key: HLPLVAHXHGZDJF-HCUGZAAXSA-M
• Canonical SMILES: C[N+]1=CC=CC=C1C=CC2=CC=C(C=C2)F.[I-]
• Isomeric SMILES: C[N+]1=CC=CC=C1/C=C/C2=CC=C(C=C2)F.[I-]
• Molecular Formula: C14H13FIN
• Molecular Weight: 341.16 g/mol
• CAS No.: 128588-03-4

Description

The compound “2-[(E)-2-(4-fluorophenyl)ethenyl]-1-methylpyridin-1-ium iodide” is a complex organic molecule. It is related to the compound “(E)-4-(2-(4-Fluorophenyl)ethenyl)benzenamine, N,N-dimethyl” which has a molecular weight of 241.3033.

Scientific Research Applications

Photophysical Properties and Applications

• Intramolecular Charge Transfer and Luminescence : The study of luminescence behavior in ligands and Re(I) complexes demonstrates the utility of similar compounds in observing room-temperature phosphorescence, highlighting their potential in photophysical applications (Shaw & Schmehl, 1991).

• Dye-Sensitized Solar Cells : A polymerized ionic liquid based on a structurally similar compound was synthesized and used as a solid electrolyte in dye-sensitized solar cells, achieving significant conversion efficiency due to improved electrode/electrolyte interfaces (Chi et al., 2011).

• Electro-Optic Materials : Heterocycle-based chromophores, closely related to the compound , have been synthesized for application in nonlinear optical/electro-optic materials, showcasing their potential in advanced photonic applications (Facchetti et al., 2003).

Photochemistry and Molecular Interactions

• Photobehaviour with DNA : Research into the fluorescence emission and photoreactivity of related heteroaryl-ethene iodides in interaction with DNA provides insights into their binding affinity and photoreactivity, suggesting applications in biochemistry and molecular biology (Marri et al., 2006).

• Intramolecular Charge Transfer Dynamics : A detailed resonance Raman study of solvent dynamics on spectral broadening and intramolecular charge transfer of a similar hemicyanine dye underlines the role of solvent interaction in photophysics, pertinent to developing solvent-sensitive probes (Cao & McHale, 1998).

Materials Science and Stability Studies

• Photophysics and Stability of Diarylethene-containing Compounds : Investigating the photophysics, photochemistry, and thermal stability of diarylethene-containing benzothiazolium species reveals their potential in optical data storage and photoswitching applications, illustrating the versatility of compounds with similar structural motifs (El-Hendawy et al., 2015).

• Stability under Acidic and Basic Conditions : Studies on the stability of the BODIPY fluorophore, analogous in structural relevance, under various conditions suggest implications for the stability and durability of related compounds in chemical sensors and fluorescent markers (Yang et al., 2011).